Cas no 2087923-64-4 (tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate)

tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate structure

2087923-64-4 structure

Product Name:tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate

CAS No:2087923-64-4

MF:C₁₃H₁₈BrNO₂

MW:300.191523075104

CID:5631210

PubChem ID:165936534

Update Time:2023-09-09

tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

- EN300-28290184
- tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate
- 2087923-64-4
- Inchi： 1S/C13H18BrNO2/c1-9-6-7-11(10(14)8-9)15(5)12(16)17-13(2,3)4/h6-8H,1-5H3
- InChI Key： CLLARSCMNFGZOC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=CC=1N(C)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 299.05209g/mol
Monoisotopic Mass: 299.05209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 29.5Å²

tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28290184-1g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4		1g	$671.0	2023-09-08
Enamine	EN300-28290184-5g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4		5g	$1945.0	2023-09-08
Enamine	EN300-28290184-10g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4		10g	$2884.0	2023-09-08
Enamine	EN300-28290184-0.05g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4	95.0%	0.05g	$563.0	2025-03-19
Enamine	EN300-28290184-0.1g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4	95.0%	0.1g	$591.0	2025-03-19
Enamine	EN300-28290184-0.25g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4	95.0%	0.25g	$617.0	2025-03-19
Enamine	EN300-28290184-0.5g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4	95.0%	0.5g	$645.0	2025-03-19
Enamine	EN300-28290184-1.0g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4	95.0%	1.0g	$671.0	2025-03-19
Enamine	EN300-28290184-2.5g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4	95.0%	2.5g	$1315.0	2025-03-19
Enamine	EN300-28290184-5.0g	tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate	2087923-64-4	95.0%	5.0g	$1945.0	2025-03-19

tert-butyl N-(2-bromo-4-methylphenyl)-N-methylcarbamate Production Method

Production Method 1

37181-39-8

2087923-64-4

81090-31-5

Reaction Conditions

1.1 Reagents: Tetrabutylammonium bromide Solvents: Acetonitrile-d3 ; rt; 1 h, > 80 °C

Reference

Thermolysis and radiofluorination of diaryliodonium salts derived from anilines

Linstad, Ethan J.; et al, Organic & Biomolecular Chemistry, 2017, 15(10), 2246-2252

Production Method 2

2087923-64-4

81090-31-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Iodine Solvents: Dichloromethane , Water ; rt; 3 d, rt
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -40 °C; 10 min, -40 °C
2.2 Solvents: Tetrahydrofuran ; 10 min, -40 °C; 1 h, 0 °C
2.3 0 °C; 1 h, rt
3.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
3.2 Solvents: Tetrahydrofuran ; overnight, -78 °C → rt
3.3 Solvents: Acetonitrile , Water ; 1.5 h, rt
4.1 Reagents: Tetrabutylammonium bromide Solvents: Acetonitrile-d3 ; rt; 1 h, > 80 °C

Reference

Thermolysis and radiofluorination of diaryliodonium salts derived from anilines

Linstad, Ethan J.; et al, Organic & Biomolecular Chemistry, 2017, 15(10), 2246-2252

Production Method 3

2926-30-9

16308-14-8

2087923-64-4

81090-31-5

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; overnight, -78 °C → rt
1.3 Solvents: Acetonitrile , Water ; 1.5 h, rt
2.1 Reagents: Tetrabutylammonium bromide Solvents: Acetonitrile-d3 ; rt; 1 h, > 80 °C

Reference

Thermolysis and radiofluorination of diaryliodonium salts derived from anilines

Linstad, Ethan J.; et al, Organic & Biomolecular Chemistry, 2017, 15(10), 2246-2252

Production Method 4

24424-99-5

29289-13-2

2087923-64-4

81090-31-5

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -40 °C; 10 min, -40 °C
1.2 Solvents: Tetrahydrofuran ; 10 min, -40 °C; 1 h, 0 °C
1.3 0 °C; 1 h, rt
2.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
2.2 Solvents: Tetrahydrofuran ; overnight, -78 °C → rt
2.3 Solvents: Acetonitrile , Water ; 1.5 h, rt
3.1 Reagents: Tetrabutylammonium bromide Solvents: Acetonitrile-d3 ; rt; 1 h, > 80 °C

Reference

Thermolysis and radiofluorination of diaryliodonium salts derived from anilines

Linstad, Ethan J.; et al, Organic & Biomolecular Chemistry, 2017, 15(10), 2246-2252